Cas no 162871-91-2 ((2R,3R,8R,10S)-2,3-cis-2-(3',4'-dihydroxyphenyl)-10-methyl-3,5,8-trihydroxy-3,4,9,10-tetrahydro-2H,8H-pyrano-chromene)

• Product Name: (2R,3R,8R,10S)-2,3-cis-2-(3',4'-dihydroxyphenyl)-10-methyl-3,5,8-trihydroxy-3,4,9,10-tetrahydro-2H,8H-pyrano-chromene
• CAS No: 162871-91-2
• MF: C₁₉H₂₀O₇
• MW: 360.357906341553
• CID: 2040358
• PubChem ID: 44257104
• Update Time: 2025-04-21

(2R,3R,8R,10S)-2,3-cis-2-(3',4'-dihydroxyphenyl)-10-methyl-3,5,8-trihydroxy-3,4,9,10-tetrahydro-2H,8H-pyrano-chromene Chemical and Physical Properties

Names and Identifiers

• (2R,3R,8R,10S)-2,3-cis-2-(3',4'-dihydroxyphenyl)-10-methyl-3,5,8-trihydroxy-3,4,9,10-tetrahydro-2H,8H-pyrano-chromene
• (2R,3R,8R,10S)-2-(3,4-Dihydroxyphenyl)-3,4,9,10-Tetrahydro-10-methyl-2H,8H-benzo[1,2-b:3,4-b']dipyran-3,5,8-triol
• [2R-(2alpha,3alpha,8beta,10alpha)]-2-(3,4-Dihydroxyphenyl)-3,4,9,10-tetrahydro-10-methyl-2H,8H-benzo[1,2-b:3,4-b']dipyran-3,5,8-triol
• CHEBI:193263
• 162871-91-2
• LMPK12020088
• (2R,3R,8R,10S)-2-(3,4-dihydroxyphenyl)-10-methyl-2,3,4,8,9,10-hexahydropyrano(2,3-f)chromene-3,5,8-triol
• (2R,3R,8R,10S)-2-(3,4-dihydroxyphenyl)-10-methyl-2,3,4,8,9,10-hexahydropyrano[2,3-f]chromene-3,5,8-triol
• Pyranochromene
• (2R,3R,8R,10S)-2-(3,4-dihydroxyphenyl)-10-methyl-2,3,4,8,9,10-hexahydropyrano[2,3-]chromene-3,5,8-triol

• Inchi： 1S/C19H20O7/c1-8-4-16(24)25-15-7-12(21)10-6-14(23)18(26-19(10)17(8)15)9-2-3-11(20)13(22)5-9/h2-3,5,7-8,14,16,18,20-24H,4,6H2,1H3
• InChI Key： KLFQXCVGEVYPOF-UHFFFAOYSA-N
• SMILES： CC1C2C(=CC(=C3C=2OC(C2C=C(O)C(O)=CC=2)C(O)C3)O)OC(O)C1

Computed Properties

• Exact Mass: 360.12090297Da
• Monoisotopic Mass: 360.12090297Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 1
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.033
• Topological Polar Surface Area: 120Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Catechins